![molecular formula C3H6O2 B13764713 Acetaldehyde;formaldehyde CAS No. 68442-60-4](/img/structure/B13764713.png)
Acetaldehyde;formaldehyde
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Overview
Description
Acetaldehyde: (IUPAC name: ethanal) and formaldehyde (IUPAC name: methanal) are two of the simplest and most important aldehydes in organic chemistry. Acetaldehyde has the chemical formula CH₃CHO, while formaldehyde has the formula CH₂O. Both compounds are colorless gases at room temperature and have a pungent odor. They are widely used in various industrial processes and are also naturally occurring in the environment.
Preparation Methods
Acetaldehyde
Oxidation of Ethanol: Ethanol is oxidized in the presence of acidified potassium dichromate (K₂Cr₂O₇) or alkaline potassium permanganate (KMnO₄) to produce acetaldehyde.
Catalytic Dehydrogenation of Ethanol: Ethanol undergoes dehydrogenation in the presence of a copper catalyst at 573 K to yield acetaldehyde.
Wacker Process: Ethene is oxidized using a palladium chloride (PdCl₂) and copper chloride (CuCl₂) catalyst system to produce acetaldehyde.
Hydration of Acetylene: Acetylene reacts with water in the presence of a mercury catalyst to form acetaldehyde.
Formaldehyde
Oxidation of Methanol: Methanol is oxidized in the presence of a silver or copper catalyst at 300-400°C to produce formaldehyde.
FORMOX Process: Methanol is directly oxidized using metal oxide catalysts to produce formaldehyde.
Laboratory Synthesis: Formaldehyde can be prepared by the oxidation of methyl alcohol using platinized asbestos or copper lattice heated to 300°C.
Chemical Reactions Analysis
Acetaldehyde
Addition Reactions: Acetaldehyde undergoes addition reactions with alcohols to form hemiacetals and acetals.
Polymerization: Acetaldehyde can polymerize to form paraldehyde and metaldehyde.
Formaldehyde
Oxidation: Formaldehyde can be oxidized to formic acid using oxidizing agents like potassium permanganate.
Reduction: Formaldehyde can be reduced to methanol using reducing agents like sodium borohydride.
Condensation Reactions: Formaldehyde reacts with ammonia to form hexamethylenetetramine, and with phenol to form phenol-formaldehyde resins.
Polymerization: Formaldehyde can polymerize to form paraformaldehyde and trioxane.
Scientific Research Applications
Acetaldehyde
Chemical Industry: Used as a precursor in the synthesis of acetic acid, butanol, and various other chemicals.
Biological Research: Studied for its role in alcohol metabolism and its effects on the central nervous system.
Medical Research: Investigated for its potential role in cancer development due to its DNA-damaging properties.
Formaldehyde
Chemical Industry: Used in the production of resins, plastics, and adhesives.
Biological Research: Utilized in the fixation of biological tissues and as a disinfectant.
Medical Research: Studied for its carcinogenic properties and its effects on human health.
Comparison with Similar Compounds
Acetaldehyde
Formaldehyde: Both are simple aldehydes, but formaldehyde is more reactive due to its smaller size and higher electrophilicity.
Propionaldehyde: Similar in structure but has an additional carbon atom, making it less volatile and less reactive than acetaldehyde.
Formaldehyde
Properties
68442-60-4 | |
Molecular Formula |
C3H6O2 |
Molecular Weight |
74.08 g/mol |
IUPAC Name |
acetaldehyde;formaldehyde |
InChI |
InChI=1S/C2H4O.CH2O/c1-2-3;1-2/h2H,1H3;1H2 |
InChI Key |
KNNPTLFTAWALOI-UHFFFAOYSA-N |
Canonical SMILES |
CC=O.C=O |
Related CAS |
27342-38-7 |
Origin of Product |
United States |
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